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Compound of Interest

Compound Name: metazachlor ESA

Cat. No.: B6595042

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and
persistence of metazachlor and its significant metabolite, metazachlor ethanesulfonic acid
(ESA). This document synthesizes key data on their degradation, mobility, and transformation
in the environment, supported by detailed experimental protocols and visual representations of
relevant pathways and workflows.

Executive Summary

Metazachlor is a chloroacetamide herbicide used for pre-emergence control of broad-leaved
weeds and grasses. In the environment, it undergoes transformation to form more persistent
and mobile metabolites, primarily metazachlor ethanesulfonic acid (ESA) and metazachlor
oxanilic acid (OA). Understanding the environmental behavior of these compounds is critical for
assessing their potential long-term impact on ecosystems. This guide details the persistence
and mobility of both the parent compound and its ESA metabolite, outlines the methodologies
used to generate these data, and provides a visual representation of the key environmental
processes.

Physicochemical Properties and Persistence

The environmental persistence of a compound is a key determinant of its potential for long-term
environmental impact. Persistence is often expressed as a half-life (DT50), the time it takes for
50% of the applied substance to degrade.
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Table 2.1: Summary of Persistence Data for Metazachlor and Metazachlor ESA

Compound Matrix DT50 (days) Conditions Reference(s)
Field and
Metazachlor Soll 3-77 laboratory [1]
studies
. Laboratory,
Metazachlor Soil 22-35

varying soil types

Geometric Mean:  Laboratory,

Metazachlor Soil _
76.3 aerobic

Metazachlor ESA  Soil Estimated ~60 [1]

Metazachlor OA Saoll Estimated ~50 [1]

Metazachlor exhibits low to moderate persistence in soil, with its degradation being influenced
by soil properties such as organic carbon content and microbial activity.[1] Its metabolites,
however, are significantly more persistent. Due to its high environmental persistence,
metazachlor ESA concentrations can continue to increase in the environment for several
weeks to months following the application of the parent metazachlor compound.

Mobility and Transport

The mobility of a pesticide and its metabolites in soil governs their potential to leach into
groundwater and move into aquatic systems. The soil organic carbon-water partitioning
coefficient (Koc) is a key indicator of mobility; higher Koc values indicate stronger adsorption to
soil particles and lower mobility.

Table 3.1: Soil Adsorption and Mobility Data
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Compound Parameter Value Interpretation Reference(s)

Low to Moderate
Metazachlor log Koc 2.13-2.85

Mobility

Moderate
Metazachlor ESA  log Koc ~2.29 -

Mobility
Metolachlor

Moderate
(related Koc 200 L/kg -

Mobility
compound)

Metazachlor itself has a low to intermediate potential for leaching. However, its ESA metabolite
IS more polar, resulting in weaker adsorption to soil and thus greater mobility. This increased
mobility, combined with its greater persistence, makes metazachlor ESA a potential
contaminant of ground and surface waters.

Degradation Pathways

Metazachlor degrades in the environment through various biotic and abiotic processes, leading
to the formation of several transformation products.

Biotic Degradation

Microbial activity is a primary driver of metazachlor degradation in soil. The main transformation
pathway involves the substitution of the chlorine atom, leading to the formation of the more
polar and persistent ESA and OA metabolites. The formation of non-extractable residues is also
a significant dissipation pathway for metazachlor.[1]

Diagram 4.1: Metazachlor Degradation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ESA: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6595042#environmental-fate-and-persistence-of-
metazachlor-esa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b6595042?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/7703293_Environmental_fate_of_herbicides_trifluralin_metazachlor_metamitron_and_sulcotrione_compared_to_that_of_glyphosate_a_substitute_broad_spectrum_herbicide_for_different_glyphosate-resistant_crops
https://www.benchchem.com/product/b6595042#environmental-fate-and-persistence-of-metazachlor-esa
https://www.benchchem.com/product/b6595042#environmental-fate-and-persistence-of-metazachlor-esa
https://www.benchchem.com/product/b6595042#environmental-fate-and-persistence-of-metazachlor-esa
https://www.benchchem.com/product/b6595042#environmental-fate-and-persistence-of-metazachlor-esa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6595042?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

